Cas no 22019-66-5 (Benzenemethanamine, N-(4-methyl-2-nitrophenyl)-)

• Product Name: Benzenemethanamine, N-(4-methyl-2-nitrophenyl)-
• CAS No: 22019-66-5
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 1405895
• PubChem ID: 15256882
• Update Time: 2025-04-20

Benzenemethanamine, N-(4-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(4-methyl-2-nitrophenyl)-
• N-benzyl-4-methyl-2-nitroaniline
• 22019-66-5
• DTXSID10570547
• MDBQOGKTFGXBCE-UHFFFAOYSA-N
• AKOS003662886
• AT-057/43468147
• benzyl-(4-methyl-2-nitro-phenyl)-amine
• SCHEMBL1038903

• Inchi： 1S/C14H14N2O2/c1-11-7-8-13(14(9-11)16(17)18)15-10-12-5-3-2-4-6-12/h2-9,15H,10H2,1H3
• InChI Key： MDBQOGKTFGXBCE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=CC=1NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17